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Compound of Interest

Compound Name: Suc-Gly-Gly-Phe-pNA

Cat. No.: B1493831 Get Quote

Ensuring the safe and compliant disposal of laboratory reagents is a cornerstone of a secure

research environment and adherence to regulatory standards. This guide provides essential,

immediate safety and logistical information for the proper disposal of Suc-Gly-Gly-Phe-pNA, a

chromogenic substrate for chymotrypsin. Following these procedures will help protect

laboratory personnel and the environment.

Key Safety and Disposal Information
Proper handling and disposal of Suc-Gly-Gly-Phe-pNA are crucial due to its potential hazards.

The primary directive is to treat this compound as chemical waste and to utilize a licensed

professional waste disposal service for its final disposition.[1] This ensures that the material is

managed in accordance with all applicable regulations.

Hazard Summary:

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[2]

Due to these hazards, it is imperative to prevent the release of this substance into the

environment.[2]
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Quantitative Data for Suc-Gly-Gly-Phe-pNA
The following table summarizes key quantitative and safety data for Suc-Gly-Gly-Phe-pNA.

Property Value Reference

CAS Number 68982-90-1 [3]

Molecular Formula C₂₃H₂₅N₅O₈

Molecular Weight 499.47 g/mol [3]

Appearance Powder

Melting Point 146 °C (295 °F) [2]

Storage Temperature −20°C

Solubility Acetic acid: 20 mg/mL

Hazard Statements H315, H319, H335, H410 [2]

Precautionary Statements
P261, P264, P271, P273,

P280
[2]

Detailed Disposal Protocol
Follow these procedural steps to ensure the safe handling and disposal of waste Suc-Gly-Gly-
Phe-pNA.

1. Personal Protective Equipment (PPE): Before handling the material for disposal, ensure you

are wearing appropriate PPE. This includes:

Safety glasses or goggles[1]

Chemical-resistant gloves (e.g., nitrile rubber)[1]

Laboratory coat[1]

In case of dust, use a NIOSH-approved N95 dust mask.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1493831?utm_src=pdf-body
https://www.benchchem.com/product/b1493831?utm_src=pdf-body
https://www.echelon-inc.com/product/suc-gly-gly-phe-pna-chymotrypsin-substrate-colorimetric/
https://www.echelon-inc.com/product/suc-gly-gly-phe-pna-chymotrypsin-substrate-colorimetric/
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/654019
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/654019
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/654019
https://www.benchchem.com/product/b1493831?utm_src=pdf-body
https://www.benchchem.com/product/b1493831?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Suc_Ala_Leu_Pro_Phe_PNA_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Suc_Ala_Leu_Pro_Phe_PNA_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Suc_Ala_Leu_Pro_Phe_PNA_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Waste Segregation:

Designate a specific, clearly labeled waste container for Suc-Gly-Gly-Phe-pNA and any

materials contaminated with it (e.g., pipette tips, weighing boats, contaminated gloves).[1]

Do not mix this waste with general laboratory trash, sharps, or biohazardous waste.[1]

3. Container Labeling:

The waste container must be clearly and accurately labeled with the full chemical name:

"Suc-Gly-Gly-Phe-pNA" or "N-Succinyl-Gly-Gly-Phe-p-nitroanilide".[1]

Include the CAS number (68982-90-1) and any other identifiers required by your institution's

environmental health and safety (EHS) office.[1]

4. Secure Storage:

Store the sealed waste container in a designated, secure area for chemical waste.[1]

This area should be well-ventilated and away from incompatible materials.[1]

5. Professional Disposal:

Contact your institution's EHS office or a licensed professional chemical waste disposal

service to arrange for pickup and final disposal.[1]

Provide the disposal company with the Safety Data Sheet (SDS) and any other relevant

information about the waste.[1]

6. Spill and Decontamination Procedures:

In case of a spill, avoid generating dust.[2]

Carefully collect the dry material and place it in the designated chemical waste container.

Clean the affected area thoroughly.

Avoid substance contact and ensure adequate ventilation.[2]
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Suc-Gly-Gly-
Phe-pNA.
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Caption: Workflow for the proper disposal of Suc-Gly-Gly-Phe-pNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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